Cas no 1592419-59-4 (Isoquinoline, 1,6-dichloro-3-methyl-)

• Product Name: Isoquinoline, 1,6-dichloro-3-methyl-
• CAS No: 1592419-59-4
• MF: C₁₀H₇Cl₂N
• MW: 212.075280427933
• CID: 5252641
• PubChem ID: 114517545
• Update Time: 2025-05-23

Isoquinoline, 1,6-dichloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1,6-dichloro-3-methyl-
• 1,6-Dichloro-3-methylisoquinoline
• EN300-397882
• 1592419-59-4
• G75540

• Inchi： 1S/C10H7Cl2N/c1-6-4-7-5-8(11)2-3-9(7)10(12)13-6/h2-5H,1H3
• InChI Key： AUPIYJWQNPEJEK-UHFFFAOYSA-N
• SMILES： C1(Cl)C2=C(C=C(Cl)C=C2)C=C(C)N=1

Computed Properties

• Exact Mass: 210.9955546g/mol
• Monoisotopic Mass: 210.9955546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 12.9Ų

Additional information on Isoquinoline, 1,6-dichloro-3-methyl-

Comprehensive Overview of Isoquinoline, 1,6-dichloro-3-methyl- (CAS No. 1592419-59-4): Properties, Applications, and Research Insights

Isoquinoline, 1,6-dichloro-3-methyl- (CAS No. 1592419-59-4) is a halogenated derivative of the isoquinoline scaffold, a heterocyclic compound widely studied in medicinal chemistry and material science. This compound features a 1,6-dichloro substitution pattern combined with a 3-methyl group, which enhances its reactivity and potential utility in synthetic applications. Researchers and industries are increasingly interested in such modified isoquinoline derivatives due to their versatility in drug discovery, agrochemical development, and advanced material synthesis.

The structural uniqueness of 1,6-dichloro-3-methylisoquinoline lies in its electron-withdrawing chloro groups and the steric influence of the methyl moiety. These features make it a valuable intermediate for constructing complex molecules, particularly in the synthesis of pharmaceutical intermediates and functional materials. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to minimize environmental impact, aligning with global sustainability goals.

In the context of drug discovery, isoquinoline-based compounds like CAS No. 1592419-59-4 are explored for their potential bioactivity. For instance, modifications to the isoquinoline core are frequently investigated for targeting enzymes or receptors implicated in diseases such as cancer or neurodegenerative disorders. The 1,6-dichloro-3-methyl variant may offer improved pharmacokinetic properties, a topic frequently searched by researchers in medicinal chemistry forums and academic databases.

From a material science perspective, this compound’s halogenated structure lends itself to applications in organic electronics and catalysis. Its potential as a building block for metal-organic frameworks (MOFs) or photovoltaic materials is an area of active investigation. Users searching for "halogenated isoquinoline applications" or "CAS 1592419-59-4 uses" often seek insights into these cutting-edge applications.

Analytical characterization of Isoquinoline, 1,6-dichloro-3-methyl- typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets rigorous standards for research and industrial use. FAQs such as "How to synthesize 1,6-dichloro-3-methylisoquinoline?" or "Where to buy CAS 1592419-59-4?" reflect the practical concerns of chemists and procurement specialists.

In summary, CAS No. 1592419-59-4 represents a strategically functionalized isoquinoline with broad relevance across scientific disciplines. Its dual role in life sciences and advanced materials underscores its importance, while ongoing research continues to uncover novel applications. By addressing common search queries and aligning with industry trends, this overview aims to serve as a authoritative resource for professionals and enthusiasts alike.